Cas no 21047-57-4 (Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester)

Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester is a specialized organophosphorus compound featuring a reactive diazo group and a carbonyl functionality. Its unique structure makes it valuable in synthetic organic chemistry, particularly as a precursor for cyclopropanation reactions and other carbene-mediated transformations. The diethyl ester moiety enhances solubility in organic solvents, facilitating handling and reactivity control. This compound is often employed in the synthesis of complex molecular architectures, including heterocycles and strained ring systems, due to its ability to generate carbene intermediates under mild conditions. Careful handling is required due to the potential instability of the diazo group. Its applications span pharmaceuticals, agrochemicals, and materials science.
Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester structure
21047-57-4 structure
Product Name:Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester
CAS No:21047-57-4
MF:C7H13N2O4P
MW:220.162882566452
CID:1402194
PubChem ID:85340516
Update Time:2025-11-06

Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester
    • A1-01167
    • DTXSID001267221
    • 21047-57-4
    • Diethyl 1-diazo-2-oxopropylphosphonate
    • (1-Diazo-2-oxo-propyl)-phosphonic acid diethyl ester
    • diethyl (1-diazo-2-oxopropyl)phosphonate
    • Diethyl P-(1-diazo-2-oxopropyl)phosphonate
    • A1-01216
    • AT10769
    • Inchi: 1S/C7H13N2O4P/c1-4-12-14(11,13-5-2)7(9-8)6(3)10/h4-5H2,1-3H3
    • InChI Key: POWMKQRQDNARSN-UHFFFAOYSA-N
    • SMILES: P(C(C(C)=O)=[N+]=[N-])(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 220.06139
  • Monoisotopic Mass: 220.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 89

Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester Pricemore >>

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Additional information on Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester

Recent Advances in the Study of Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester (CAS: 21047-57-4)

Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester (CAS: 21047-57-4) is a chemically significant compound that has garnered attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its diazo and phosphonic ester functional groups, serves as a versatile intermediate in organic synthesis. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the context of enzyme inhibition and targeted drug delivery systems.

One of the key areas of research involving 21047-57-4 focuses on its role as a precursor in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to form stable covalent bonds with active-site residues, thereby enhancing its therapeutic potential.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the use of Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester in prodrug design. The researchers utilized its reactive diazo group to develop prodrugs that can be selectively activated in tumor microenvironments, minimizing off-target effects and improving drug efficacy. This approach represents a promising strategy for overcoming the limitations of conventional chemotherapy.

In addition to its pharmaceutical applications, recent work has also explored the compound's potential in agrochemicals. A study published in Pest Management Science (2023) demonstrated that derivatives of 21047-57-4 exhibit herbicidal activity by inhibiting key enzymes in plant metabolic pathways. This finding opens new avenues for the development of environmentally friendly herbicides with reduced toxicity profiles.

Despite these promising developments, challenges remain in the large-scale synthesis and stability of Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester. Researchers are actively investigating strategies to improve its yield and shelf-life, as highlighted in a recent review in Organic Process Research & Development (2024). The review emphasizes the need for innovative synthetic methodologies to address these limitations and fully harness the compound's potential.

In conclusion, Phosphonic acid, (1-diazo-2-oxopropyl)-, diethyl ester (CAS: 21047-57-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for drug discovery and development. Future research is expected to further elucidate its mechanisms of action and expand its applications in both medicine and agriculture.

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